![molecular formula C12H14N2O2 B563189 rac Mephenytoin-d5 CAS No. 1185032-66-9](/img/structure/B563189.png)
rac Mephenytoin-d5
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Rac Mephenytoin-d5 is a labelled analog of rac Mephenytoin, which is an anticonvulsant agent . It is used for proteomics research .
Molecular Structure Analysis
The molecular formula of this compound is C12H9D5N2O2 . The molecular weight is 223.28 .Physical And Chemical Properties Analysis
This compound is a white to off-white solid . It is soluble in DMSO and Methanol . The melting point is 135-136°C . The density is 1.2±0.1 g/cm3 .Scientific Research Applications
Pharmacogenetics in Antiepileptic Drug Metabolism
Research in pharmacogenetics provides insights into how genetic variations affect the metabolism of drugs, including antiepileptic drugs (AEDs), by enzymes like CYP2C9 and CYP2C19. Mephenytoin, a prodrug closely related to rac Mephenytoin-d5, is metabolized by CYP2C19, offering a paradigm for studying drug metabolism and response variability among individuals. Understanding the metabolic pathways of compounds like this compound can enhance the development of safer and more effective therapeutic strategies, especially in conditions requiring precise dosing and management, such as epilepsy.
Metabolic Pathways and Genetic Variability : The study by Klotz (2007) on the metabolism of AEDs emphasizes the significance of CYP2C19 polymorphisms in affecting drug plasma concentrations and exposure, highlighting the importance of genetic factors in the clinical action of drugs. This research underlines the potential implications for this compound in pharmacokinetic studies and its utility in understanding patient-specific drug metabolism and efficacy, paving the way for personalized medication strategies (Klotz, 2007).
Pharmacogenetic Investigations : Further pharmacogenetic investigations, as reviewed by Löscher et al. (2009), into the genetic makeup influencing the treatment outcomes with AEDs, provide a comprehensive understanding of how genetic variability influences drug efficacy, tolerability, and safety. Such studies are integral in elucidating the pharmacological profiles of related compounds like this compound and in optimizing therapeutic regimens based on genetic predispositions (Löscher et al., 2009).
Mechanism of Action
Target of Action
The primary target of rac Mephenytoin-d5 is the neuronal sodium channels . These channels play a crucial role in the generation and propagation of action potentials in neurons, which are fundamental for the transmission of signals in the nervous system .
Mode of Action
This compound interacts with its targets by blocking frequency-, use-, and voltage-dependent neuronal sodium channels . This interaction limits the repetitive firing of action potentials, thereby inhibiting the spread of seizure activity, particularly in the motor cortex .
Biochemical Pathways
By limiting the firing of action potentials, this compound can modulate the activity of these pathways and their downstream effects .
Result of Action
The molecular and cellular effects of this compound’s action primarily involve the stabilization of the neuronal membrane and the inhibition of seizure activity. By blocking neuronal sodium channels, the compound prevents the excessive stimulation of neurons and the associated hyperexcitability. This action helps to control various forms of epilepsy .
Safety and Hazards
properties
IUPAC Name |
5-ethyl-3-methyl-5-(2,3,4,5,6-pentadeuteriophenyl)imidazolidine-2,4-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O2/c1-3-12(9-7-5-4-6-8-9)10(15)14(2)11(16)13-12/h4-8H,3H2,1-2H3,(H,13,16)/i4D,5D,6D,7D,8D |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMHKMTDVRCWUDX-UPKDRLQUSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(C(=O)N(C(=O)N1)C)C2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C(=C(C(=C1[2H])[2H])C2(C(=O)N(C(=O)N2)C)CC)[2H])[2H] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00662066 |
Source
|
Record name | 5-Ethyl-3-methyl-5-(~2~H_5_)phenylimidazolidine-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00662066 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1185032-66-9 |
Source
|
Record name | 5-Ethyl-3-methyl-5-(~2~H_5_)phenylimidazolidine-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00662066 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.